Cas no 1804851-19-1 (6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid)

• Product Name: 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid
• CAS No: 1804851-19-1
• MF: C₁₂H₁₁F₂NO₂
• MW: 239.21805024147
• CID: 5011104
• Update Time: 2025-06-08

6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid

• Inchi： 1S/C12H11F2NO2/c1-2-8-9(12(13)14)4-3-7(6-15)10(8)5-11(16)17/h3-4,12H,2,5H2,1H3,(H,16,17)
• InChI Key： UTNVJQJTEGJCRR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(CC(=O)O)=C1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid

Introduction to 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid (CAS No. 1804851-19-1)

6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1804851-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of phenylacetic acids, a group known for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as the cyano group, difluoromethyl group, and ethyl substituent in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The cyano group (-CN) attached to the phenyl ring introduces a polar and electronegative moiety, which can influence both the electronic distribution and the solubility characteristics of the molecule. This feature is particularly useful in designing compounds with enhanced binding affinity to biological targets. Additionally, the difluoromethyl group (-CF₂) is a well-known pharmacophore that can improve metabolic stability, lipophilicity, and binding interactions with enzymes or receptors. Its incorporation into the molecule suggests potential applications in developing drugs with improved pharmacokinetic profiles.

The ethylphenylacetic acid backbone provides a flexible aromatic system that can be further modified to optimize biological activity. This structural motif has been extensively studied for its role in modulating various physiological pathways, including pain perception, inflammation, and neurotransmitter signaling. The specific arrangement of the ethyl substituent at the 2-position relative to the carboxylic acid group enhances the compound's ability to interact with biological targets, making it a promising candidate for further exploration.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage advanced chemical scaffolds to achieve higher efficacy and selectivity. 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid exemplifies this trend, as it combines multiple pharmacologically relevant features into a single molecular entity. Researchers have been exploring its potential in several therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of this compound is its potential as an intermediate in drug discovery programs. The combination of the cyano and difluoromethyl groups makes it a versatile building block for synthesizing more complex molecules with tailored biological activities. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes or receptors involved in disease pathways. The ethylphenylacetic acid core further allows for modifications that can fine-tune properties such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of structural diversity in drug development programs. Compounds like 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid offer a rich structural framework that can be exploited to discover new therapeutics. By systematically modifying its functional groups or exploring different synthetic pathways, researchers can generate libraries of analogs with distinct pharmacological profiles. This approach has been particularly successful in identifying lead compounds for further optimization.

The pharmaceutical industry has increasingly recognized the value of high-quality intermediates like 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid in accelerating drug discovery pipelines. These intermediates serve as critical components in multi-step synthetic routes, enabling researchers to construct complex molecules efficiently. The availability of well-characterized intermediates not only saves time but also reduces costs associated with drug development. As a result, companies are investing heavily in developing robust supply chains for such key chemical building blocks.

Beyond its pharmaceutical applications, 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid also holds promise in academic research settings. Its unique structure provides an excellent platform for studying fundamental aspects of molecular recognition and drug-receptor interactions. By using computational methods or experimental techniques such as X-ray crystallography or NMR spectroscopy, scientists can gain insights into how this compound interacts with biological targets at a molecular level.

The integration of computational chemistry into drug discovery has significantly accelerated the identification of promising candidates like 6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid. Advanced algorithms can predict how different structural modifications will affect biological activity, allowing researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone would permit. This synergy between computational modeling and experimental chemistry has been instrumental in bringing new drugs to market faster than ever before.

In conclusion,6-Cyano-3-difluoromethyl-2-ethylphenylacetic acid (CAS No. 1804851-19-1) represents an exciting opportunity for innovation in pharmaceutical research and development. Its unique structural features make it a versatile intermediate with broad applicability across multiple therapeutic areas. As scientific understanding continues to evolve along with technological advancements,this compound will undoubtedly play an important role in shaping future treatments for various diseases.